Cas no 63134-11-2 (N-(4-chloro-3-nitrophenyl)hexadecane-1-sulfonamide)

• Product Name: N-(4-chloro-3-nitrophenyl)hexadecane-1-sulfonamide
• CAS No: 63134-11-2
• MF: C₂₂H₃₇ClN₂O₄S
• MW: 461.0581843853
• CID: 1651655
• PubChem ID: 113045
• Update Time: 2025-04-21

N-(4-chloro-3-nitrophenyl)hexadecane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chloro-3-nitrophenyl)hexadecane-1-sulfonamide
• 1-hexadecanesulfonamide, N-(4-chloro-3-nitrophenyl)-
• N-(4-Chloro-3-nitrophenyl)-1-hexadecanesulfonamide
• 63134-11-2
• DB-308629
• 2-chloro-5-hexadecanesulfonamidonitrobenzene
• DTXSID8069698
• SCHEMBL11491586

• Inchi： 1S/C22H37ClN2O4S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18-30(28,29)24-20-16-17-21(23)22(19-20)25(26)27/h16-17,19,24H,2-15,18H2,1H3
• InChI Key： CYHLPVVJEOQZPC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])NS(CCCCCCCCCCCCCCCC)(=O)=O

Computed Properties

• Exact Mass: 460.21651
• Monoisotopic Mass: 460.2162565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 17
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.1
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 89.31